Cas no 2228095-32-5 (4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine)

• Product Name: 4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine
• CAS No: 2228095-32-5
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 6597662
• PubChem ID: 165612381
• Update Time: 2025-10-31

4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine
• 2228095-32-5
• 4-[2-(methoxymethyl)oxan-2-yl]-2-methylbutan-2-amine
• EN300-1737910

• Inchi： 1S/C12H25NO2/c1-11(2,13)7-8-12(10-14-3)6-4-5-9-15-12/h4-10,13H2,1-3H3
• InChI Key： ATWGRBULBAMCGM-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)CCC(C)(C)N

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine

Research Briefing on 4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine (CAS: 2228095-32-5): Recent Advances and Applications

The compound 4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine (CAS: 2228095-32-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the synthesis and optimization of 4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity, a factor that significantly impacts the compound's biological activity.

In terms of pharmacological applications, recent studies have explored the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine exhibits affinity for specific neurotransmitter receptors, which could pave the way for its use in treating neurological disorders such as depression and anxiety. However, further preclinical and clinical studies are required to validate these findings and assess its safety profile.

Another promising avenue of research involves the compound's role in anti-inflammatory and immunomodulatory therapies. Early-stage studies indicate that 4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine may interact with key inflammatory pathways, potentially offering a new therapeutic approach for autoimmune diseases. These findings are supported by molecular docking studies and cytokine profiling, which highlight the compound's ability to modulate immune responses.

Despite these advancements, challenges remain in the development of 4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 4-2-(methoxymethyl)oxan-2-yl-2-methylbutan-2-amine (CAS: 2228095-32-5) represents a promising candidate for further investigation in the fields of neuroscience and immunology. Its unique chemical structure and preliminary biological activities warrant continued research to fully understand its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and conducting comprehensive safety evaluations to facilitate its transition from the laboratory to the clinic.